Cas no 1158139-28-6 ((2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid)
![(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid structure](https://ossimg.kuujia.com/scimg/1158500/1158139-28-6x500.png)
1158139-28-6 structure
Product Name:(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid
CAS No:1158139-28-6
MF:C10H15NO4
MW:213.230403184891
CID:5073569
Update Time:2023-08-25
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid
- (E)-4-[methyl(oxan-4-yl)amino]-4-oxobut-2-enoic acid
-
- Inchi： 1S/C10H15NO4/c1-11(8-4-6-15-7-5-8)9(12)2-3-10(13)14/h2-3,8H,4-7H2,1H3,(H,13,14)/b3-2+
- InChI Key： ICCHXIKCDOLMLW-NSCUHMNNSA-N
- SMILES： O1CCC(CC1)N(C(/C=C/C(=O)O)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 269
- XLogP3: -0.1
- Topological Polar Surface Area: 66.8
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E208896-100mg |
(2e)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E208896-500mg |
(2e)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | E208896-1g |
(2e)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 1g |
$ 775.00 | 2022-06-05 | ||
| Life Chemicals | F1908-1516-0.25g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 0.25g |
$486.0 | 2023-09-07 | |
| Life Chemicals | F1908-1516-0.5g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 0.5g |
$512.0 | 2023-09-07 | |
| Life Chemicals | F1908-1516-1g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 1g |
$539.0 | 2023-09-07 | |
| Life Chemicals | F1908-1516-2.5g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 2.5g |
$1078.0 | 2023-09-07 | |
| Life Chemicals | F1908-1516-5g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 5g |
$1617.0 | 2023-09-07 | |
| Life Chemicals | F1908-1516-10g |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid |
1158139-28-6 | 95%+ | 10g |
$2264.0 | 2023-09-07 |
(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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